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Compound of Interest

Compound Name: 2,2'-Azobis(2-methylpropionitrile)

Cat. No.: B3424327 Get Quote

Introduction
A-isosobutyronitrile (AIBN) is a widely utilized radical initiator in various chemical reactions,

most notably in free-radical polymerizations and halogenations.[1] Its utility stems from its

ability to decompose upon heating, generating two 2-cyanoprop-2-yl radicals and a molecule of

nitrogen gas.[1][2] This decomposition process initiates the desired radical chain reaction.

Proper preparation of AIBN stock solutions is critical for ensuring reaction reproducibility,

accuracy, and safety. This document provides a detailed protocol for the preparation of AIBN

stock solutions in a common organic solvent, including solubility data, safety precautions, and

storage guidelines.

Safety Precautions
AIBN is a hazardous compound and must be handled with appropriate safety measures. It is

classified as a flammable solid and a self-reactive substance that can decompose explosively

when heated.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear a laboratory coat, chemical safety

goggles, and nitrile gloves when handling AIBN.[5][6] A respirator dust mask should be used

when handling the solid powder to prevent inhalation.[2]

Ventilation: All handling of solid AIBN and its solutions should be performed in a well-

ventilated chemical fume hood.[3][5]
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Handling: Avoid exposure to heat, sparks, open flames, friction, or shock.[3][7] Use non-

sparking tools and explosion-proof equipment.[3]

Incompatibilities: AIBN is incompatible with strong oxidizing agents, acids, bases, and metal

salts.[3][7]

Toxicity: Pyrolysis of AIBN can produce highly toxic tetramethylsuccinonitrile.[2]

Solubility Data
AIBN is soluble in many common organic solvents but is insoluble in water.[1][2] The choice of

solvent depends on the specific requirements of the reaction. Toluene is a frequently used

solvent for reactions involving AIBN.[1][8]

Solvent Solubility ( g/100 mL) Temperature (°C)

Methanol 4.83 (approx.) 20

Ethanol 0.58 - 7.15 0 - 40

Acetone Freely Soluble Not Specified

Toluene Soluble Not Specified

Note: The solubility of AIBN in many organic solvents increases with temperature.[9] For

instance, one recrystallization protocol involves dissolving AIBN in methanol heated to 40-

50°C.[10]

Experimental Protocol: Preparation of a 0.2 M AIBN
Stock Solution in Toluene
This protocol describes the preparation of 100 mL of a 0.2 M AIBN stock solution in toluene.

The concentration can be adjusted as needed by modifying the mass of AIBN.

Materials:

A-Isosobutyronitrile (AIBN), solid (CAS No: 78-67-1)
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Toluene, anhydrous

100 mL volumetric flask

Glass funnel

Magnetic stirrer and stir bar

Spatula

Analytical balance

Amber glass storage bottle with a screw cap

Procedure:

Calculate the required mass of AIBN:

The molecular weight of AIBN (C₈H₁₂N₄) is 164.21 g/mol .[9][11]

For 100 mL (0.1 L) of a 0.2 M solution, the required moles of AIBN are: 0.2 mol/L * 0.1 L =

0.02 mol.

The required mass of AIBN is: 0.02 mol * 164.21 g/mol = 3.2842 g.

Weighing the AIBN:

In a chemical fume hood, carefully weigh out approximately 3.28 g of AIBN powder onto

weighing paper using an analytical balance.

Record the exact mass.

Dissolving the AIBN:

Place a magnetic stir bar into the 100 mL volumetric flask.

Using a glass funnel, carefully transfer the weighed AIBN into the volumetric flask.

Add approximately 70-80 mL of anhydrous toluene to the flask.
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Place the flask on a magnetic stirrer and stir the mixture at room temperature until the

AIBN is completely dissolved. Gentle warming (not exceeding 40°C) can be applied to

facilitate dissolution, but care must be taken as AIBN decomposes at elevated

temperatures.[2]

Final Volume Adjustment:

Once the AIBN is fully dissolved, remove the flask from the stirrer.

Carefully add anhydrous toluene to the flask until the bottom of the meniscus reaches the

100 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer and Storage:

Transfer the prepared stock solution to a clearly labeled amber glass bottle. The label

should include the chemical name (AIBN), concentration (0.2 M in Toluene), date of

preparation, and appropriate hazard symbols.

Store the solution in a cool, dark, and well-ventilated area, away from heat sources.[3][6]

Recommended storage is in a refrigerator rated for flammable materials at temperatures

below 10°C.[3]

Stability and Storage
AIBN solutions are thermally unstable and should be stored under appropriate conditions to

minimize decomposition.

Storage Temperature: Store AIBN solutions at low temperatures, generally below 10°C, in a

refrigerator designed for storing flammable materials.[3]

Light Sensitivity: Protect the solution from light by storing it in an amber glass bottle.

Shelf Life: Due to the thermal decomposition of AIBN, it is recommended to prepare fresh

solutions for sensitive applications. The stability of the solution is dependent on the storage

temperature. The half-life of AIBN is approximately 10 hours at 64°C and 1 hour at 82°C.[12]

Even at lower temperatures, slow decomposition can occur.
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Workflow Diagram
Workflow for AIBN Stock Solution Preparation
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Caption: Workflow for the preparation and storage of an AIBN stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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